Cas no 1429056-22-3 (trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride)

• Product Name: trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride
• CAS No: 1429056-22-3
• MF: C₈H₁₉ClN₂
• MW: 178.702861070633
• MDL: MFCD16295183
• CID: 4727308
• Update Time: 2025-07-19

trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride
• ST2420024
• AX8246287
• W7842
• TRANS-N1,N1-DIMETHYLCYCLOHEXANE-1,2-DIAMINE HCL

• MDL： MFCD16295183
• Inchi： 1S/C8H18N2.ClH/c1-10(2)8-6-4-3-5-7(8)9;/h7-8H,3-6,9H2,1-2H3;1H/t7-,8-;/m1./s1
• InChI Key： XNTIEQZUYMXZPI-SCLLHFNJSA-N
• SMILES： Cl.N(C)(C)[C@@H]1CCCC[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 101
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride

Comprehensive Overview of trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride (CAS No. 1429056-22-3)

trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride (CAS No. 1429056-22-3) is a highly specialized chiral diamine compound widely utilized in asymmetric synthesis, pharmaceutical intermediates, and catalyst design. Its unique structural features, including the trans-configuration and dimethylamino groups, make it a valuable building block in organic chemistry. Researchers and industries prioritize this compound for its role in enantioselective reactions, particularly in the synthesis of bioactive molecules and fine chemicals.

The growing demand for chiral auxiliaries and ligands in drug discovery has propelled interest in trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride. Recent trends highlight its application in metal-catalyzed C-C bond formation, a hot topic in green chemistry. Users frequently search for "chiral diamine catalysts" or "asymmetric hydrogenation reagents," reflecting the compound's relevance in sustainable methodologies. Its hydrochloride salt form enhances stability, simplifying handling and storage—a key consideration for laboratory workflows.

Analytical studies of CAS No. 1429056-22-3 emphasize its purity (>98%) and consistent performance in stereocontrolled reactions. Advanced techniques like HPLC and NMR confirm its structural integrity, addressing common queries about quality verification. The compound's cyclohexane backbone contributes to rigidity, improving selectivity in catalytic systems—a feature often discussed in academic forums on molecular design.

In pharmaceutical applications, trans-N1,N1-Dimethylcyclohexane-1,2-diamine derivatives are explored for their potential in kinase inhibitor development. This aligns with trending searches on "targeted cancer therapies" and "small-molecule drug optimization." The hydrochloride moiety further enables solubility adjustments, a critical factor in formulation studies. Patent literature frequently cites analogous structures, underscoring its IP significance.

From an industrial perspective, scalability of CAS 1429056-22-3 synthesis remains a focal point. Eco-friendly protocols using recyclable catalysts or biobased solvents are gaining traction, responding to queries about "green chemistry alternatives." Suppliers often highlight its compatibility with continuous flow processes, meeting the demand for efficient production methods.

Safety data sheets for this compound emphasize standard laboratory precautions, avoiding hazards associated with more reactive species. Its classification as a non-volatile solid minimizes inhalation risks—a practical advantage over liquid diamines. These properties address frequent user concerns about "safe handling of chiral building blocks."

Emerging research explores computational modeling of trans-N1,N1-Dimethylcyclohexane-1,2-diamine complexes to predict reactivity patterns. This intersects with popular searches on "AI in chemical discovery" and "in silico catalyst design." The compound's well-defined geometry facilitates accurate molecular simulations, making it a model system for method development.

Global suppliers typically offer CAS No. 1429056-22-3 in research quantities with certificates of analysis. Market intelligence reveals increasing procurement by CROs and academic institutions investigating enantioselective transformations. Packaging innovations, such as moisture-resistant containers, respond to user needs for long-term storage solutions.

In summary, trans-N1,N1-Dimethylcyclohexane-1,2-diamine hydrochloride represents a versatile tool for modern synthetic chemistry. Its alignment with industry priorities—from catalyst efficiency to sustainable practices—ensures continued scientific interest. Ongoing studies will likely expand its applications in materials science and medicinal chemistry, solidifying its position in the specialty chemicals landscape.